![molecular formula C13H16O3 B7971086 (1R,2S)-2-Hydroxy-2-phenyl-cyclohexanecarboxylic acid](/img/structure/B7971086.png)
(1R,2S)-2-Hydroxy-2-phenyl-cyclohexanecarboxylic acid
Overview
Description
(1R,2S)-cicloxilic acid is a 2-hydroxy-2-phenylcyclohexanecarboxylic acid that has (1R,2S)-stereoconfiguration. It is an enantiomer of a (1S,2R)-cicloxilic acid.
Scientific Research Applications
Supramolecular Self-Assembly : The crystal structures of certain cyclohexanecarboxylic acids, including variants of 2-hydroxy-cyclohexanecarboxylic acid, demonstrate patterns of supramolecular close packing, characterized by tetrameric R(4)(4)(12) rings of C(2) symmetry. This provides insights into the molecular self-assembly and crystal packing behavior of these compounds (Kălmăn et al., 2002).
Stereochemistry Studies : Research on the stereochemistry of cis-2-hydroxy-2-phenyl-cyclohexanecarboxylic acid (cicloxilic acid) has been conducted by comparing NMR and IR spectra with those of its diastereoisomer and related compounds. This research is vital for understanding the spatial arrangement of functional groups and the overall molecular configuration (Turbanti et al., 1978).
Synthesis and Application in Drug Development : The synthesis of amino acid derivatives of cyclohexanecarboxylic acid for use in pharmaceutical research, such as in the construction of constrained ring analogs of bioactive compounds, is an important application. This involves incorporating amino functions into the cyclohexane ring, which is a key step in the development of novel pharmaceutical compounds (Mayer & Joullié, 1994).
Environmental Studies : Research involving 1,2-Cyclohexane dicarboxylic acid, a related compound, in environmental exposure studies, such as its use as a plasticizer and the analysis of its metabolites for environmental monitoring, highlights the ecological and health-related applications of these compounds (Silva et al., 2013).
Muscarinic Receptor Binding Studies : The binding pattern of stereoisomers related to cyclohexanecarboxylic acid at cloned muscarinic receptors has been studied. This research is significant in understanding how stereochemical modifications affect the affinity of molecules for biological receptors, which is crucial in drug design (Barbier et al., 1995).
properties
IUPAC Name |
(1R,2S)-2-hydroxy-2-phenylcyclohexane-1-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O3/c14-12(15)11-8-4-5-9-13(11,16)10-6-2-1-3-7-10/h1-3,6-7,11,16H,4-5,8-9H2,(H,14,15)/t11-,13+/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCZPUGSOJXZKIP-WCQYABFASA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)C(=O)O)(C2=CC=CC=C2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[C@]([C@@H](C1)C(=O)O)(C2=CC=CC=C2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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